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Understanding Peptization and How to Prevent It

Peptization is the process where a precipitate re-disperses into colloidal particles upon washing. For

titanium hydroxide, this typically happens when the wash water's pH approaches the material's isoelectric

point (around pH 5-6 for Ti(OH)₄) [1].

The core principle for prevention is to use a washing liquid that prevents the formation of a surface charge

that would cause particles to repel each other and re-enter suspension.

Common Issues & Solutions

Problem Scenario Likely Cause & Explanation Recommended Solution

Precipitate disappears
during water washing.

pH of wash water is near the

isoelectric point, causing
particle repulsion and

peptization [1].

Use dilute nitric acid (HNO₃) at pH ~2-

3 for all washing steps [2] [3] [1].
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Problem Scenario Likely Cause & Explanation Recommended Solution

Formation of a stable,
cloudy suspension (sol)

instead of a settled
precipitate.

Peptization has occurred,
creating a colloidal dispersion

of charged TiO₂ particles.

Re-precipitate the gel by adjusting the
pH away from the isoelectric point (e.g.,

with NH₄OH). Then, restart washing with
acidic water.

Gel does not settle well
after washing.

Inadequate coagulation of the
precipitate.

Ensure the solution is sufficiently acidic
during the hydrolysis and aging steps

before filtration [2].

Recommended Experimental Washing Protocol

Based on the synthesis methods in the literature, here is a detailed protocol to minimize peptization risk [2]

[3] [1]:

Hydrolysis & Initial Gel Formation: After the initial hydrolysis of titanium alkoxide (e.g., titanium
isopropoxide) in a large volume of water, a turbid suspension or gel will form [2].

Filtration or Decanting: Allow the precipitate to settle and carefully decant the supernatant, or use
filtration.

Acidic Washing: Wash the precipitate multiple times with a dilute nitric acid (HNO₃) solution at pH
2-3.

Preparation: Add concentrated HNO₃ to distilled water while stirring to achieve the desired pH.
Always add acid to water, not the reverse.

Procedure: Add the acidic wash solution to the precipitate, agitate gently, and allow it to settle
before decanting or filtering. Repeat this 3-4 times to remove impurities and ensure a low pH

environment [3].
Solvent Displacement (Optional but Recommended): Perform a final wash with a volatile, water-

miscible organic solvent like ethanol or isopropanol.
This step helps remove residual water and reduces the surface tension between particles,

which minimizes agglomeration and the formation of hard aggregates during subsequent drying
[2].

Drying: Dry the purified and washed gel in an oven at a moderate temperature (e.g., 60-80°C) to
obtain the nanocrystalline powder.

Post-Washing Processing & Data
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Successful washing and peptization control lead to a powder with well-defined properties. The table below

summarizes the characteristics of TiO₂ nanopowder synthesized under controlled acidic conditions (pH 2)

after calcination at different temperatures [3]:

Calcination
Temperature

Crystalline Phase
Crystallite Size
(XRD)

Particle
Morphology

< 100 °C Anatase Very fine (~7-8 nm) Spherical

400 °C Anatase ~28 nm Spherical

600 °C Anatase + Rutile (transformation

begins)

~38 nm --

Troubleshooting Workflow

This flowchart can help you diagnose and resolve issues related to peptization during the washing process.

The DOT code for this diagram is provided below for your use.
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Proceed with
Additional Washes
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Precipitate
Disappearing/Peptizing?

No

Adjust Wash Solvent pH
Ensure pH is at 2-3 with HNO₃

Ensure sufficient acidity
in hydrolysis step
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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